Cas no 58607-90-2 (Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate)

Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate structure
58607-90-2 structure
Product Name:Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
CAS No:58607-90-2
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD00020698
CID:377913
PubChem ID:225371
Update Time:2025-04-19

Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester
    • 1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-5-oxo-, ethyl ester
    • ethyl 5-oxo-1,4-dihydropyrazole-3-carboxylate
    • ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
    • 3-(carboethoxy)-2-pyrazolin-5-one
    • 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid ethyl ester
    • 5-oxo-2-pyrazoline-3-carboxylic acid,ethyl ester
    • ethyl 4,5-dihydro-5-oxo-1H-pyrazole-3-carboxylate
    • ethyl pyrazol-5-one-3-carboxylate
    • HMS3089L10
    • NSC 14668
    • Ethyl 5-oxo-5H-pyrazole-3-carboxylate
    • MLS002638396
    • 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-, ethyl ester
    • NSC14668
    • KNWNWWDKWKYUBB-UHFFFAOYSA-N
    • FCH837527
    • SB21938
    • SMR001547880
    • DTXSID70279928
    • CS-0061631
    • SCHEMBL22574714
    • CHEMBL1698434
    • MFCD00020698
    • 5-oxo-2-pyrazoline-3-carboxylic acid, ethyl ester
    • TS-00081
    • P10033
    • FT-0729619
    • AKOS006273747
    • SY112734
    • Ethyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
    • NSC-14668
    • 58607-90-2
    • J-520901
    • DA-16736
    • Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
    • MDL: MFCD00020698
    • Inchi: 1S/C6H8N2O3/c1-2-11-6(10)4-3-5(9)8-7-4/h2-3H2,1H3,(H,8,9)
    • InChI Key: KNWNWWDKWKYUBB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC(NN=1)=O)=O

Computed Properties

  • Exact Mass: 154.03800
  • Monoisotopic Mass: 156.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 183-184 ºC (ethyl acetate )
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.58
  • Solubility: Slightly soluble (23 g/l) (25 º C),
  • PSA: 68.09000
  • LogP: -0.70300

Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Pricemore >>

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